Cas no 123914-23-8 (1H-Imidazole, 4-(phenylthio)-)

1H-Imidazole, 4-(phenylthio)- structure
1H-Imidazole, 4-(phenylthio)- structure
Product Name:1H-Imidazole, 4-(phenylthio)-
CAS No:123914-23-8
MF:C9H8N2S
MW:176.238220214844
CID:1218605
Update Time:2024-08-05

1H-Imidazole, 4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4-(phenylthio)-
    • 1H-Imidazole, 5-(phenylthio)-
    • Inchi: 1S/C9H8N2S/c1-2-4-8(5-3-1)12-9-6-10-7-11-9/h1-7H,(H,10,11)
    • InChI Key: GURZJXWRPWAUKA-UHFFFAOYSA-N
    • SMILES: C1NC(SC2=CC=CC=C2)=CN=1

Computed Properties

  • Exact Mass: 175.03311

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 409.6±18.0 °C(Predicted)
  • PSA: 25.78
  • pka: 12.85±0.10(Predicted)

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